1-[(3,4-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine

• IUPAC Name: 1-(4-benzhydrylpiperazin-1-yl)-2-(3,4-dimethylphenoxy)ethanone
• InChI: InChI=1S/C27H30N2O2/c1-21-13-14-25(19-22(21)2)31-20-26(30)28-15-17-29(18-16-28)27(23-9-5-3-6-10-23)24-11-7-4-8-12-24/h3-14,19,27H,15-18,20H2,1-2H3
• InChI Key: YQHAUKGHAPPBPO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)N2CCN(CC2)C(C3=CC=CC=C3)C4=CC=CC=C4)C
• Molecular Formula: C27H30N2O2
• Molecular Weight: 414.5 g/mol

Description

1-[(3,4-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine, also known as DAPP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been shown to exhibit promising biological activity in various studies.

Mechanism of Action

The exact mechanism of action of 1-[(3,4-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has also been shown to modulate the expression of various genes involved in oxidative stress and inflammation, which could explain its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including inhibition of cancer cell growth, reduction of oxidative stress and inflammation, and vasodilation. Additionally, this compound has been found to have low toxicity and high selectivity towards cancer cells, which makes it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 1-[(3,4-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine in lab experiments is its high selectivity towards cancer cells, which reduces the risk of adverse effects on healthy cells. Additionally, this compound has been found to have low toxicity, which makes it a safer alternative to other chemotherapeutic agents. However, one of the limitations of using this compound in lab experiments is its relatively low solubility in water, which could affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for research on 1-[(3,4-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine. One of the most promising areas of investigation is the development of this compound-based therapies for the treatment of cancer and neurodegenerative diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to identify potential targets for its therapeutic effects. Finally, more research is needed to optimize the synthesis and formulation of this compound to improve its bioavailability and efficacy.

Scientific Research Applications

1-[(3,4-dimethylphenoxy)acetyl]-4-(diphenylmethyl)piperazine has been extensively studied for its potential therapeutic applications in various fields such as oncology, neurology, and cardiovascular diseases. One of the most significant findings in this regard is its ability to inhibit the growth of cancer cells, particularly in breast cancer, lung cancer, and colon cancer. This compound has also been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain, which makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, this compound has been found to possess vasodilatory properties, which could be useful in the treatment of hypertension and other cardiovascular diseases.